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Compound of Interest

Compound Name: Arv-771

Cat. No.: B15604412

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARV-771 is a potent, small-molecule pan-BET (Bromodomain and Extra-Terminal) degrader
based on Proteolysis-Targeting Chimera (PROTAC) technology. It effectively induces the
degradation of BRD2, BRD3, and BRD4 proteins.[1][2] Proper preparation of ARV-771 stock
solutions is critical for accurate and reproducible experimental results in both in vitro and in vivo
studies. These application notes provide detailed protocols for the preparation, storage, and
handling of ARV-771 stock solutions.

Physicochemical Properties and Solubility

ARV-771 is supplied as a crystalline solid and has a molecular weight of approximately 986.6
g/mol .[1] It is sparingly soluble in aqueous buffers but exhibits good solubility in several
organic solvents.[1] For most biological experiments, a concentrated stock solution is prepared
in an organic solvent, which is then further diluted in aqueous media or cell culture medium to
the desired final concentration.

Data Presentation: ARV-771 Solubility and Storage

The following table summarizes the key quantitative data for the preparation and storage of
ARV-771 solutions.
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Parameter Value Solvent/Condition Source

Solubility in Organic
Solvents

~100 mg/mL (101.35 DMSO (fresh, non- 3]

mM) hygroscopic)
~98.67 mg/mL (100
DMSO [2]
mM)
Dimethyl formamide
~20 mg/mL [1]
(DMF)
~15 mg/mL DMSO [1]
~10 mg/mL Ethanol [1]
Solubility in AQueous 1:6 solution of
~0.14 mg/mL [1]
Buffers DMF:PBS (pH 7.2)
Storage of Solid
= 4 years -20°C [1]
Compound
3years -20°C [3]
Storage of Stock
) ) 1 year -80°C [3]
Solutions in Solvent
2 years -80°C [4]
1 month -20°C [3]
Storage of Aqueous Not recommended for
. N/A [1]
Solutions more than one day

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM ARV-771 stock solution in DMSO, a
commonly used solvent for in vitro studies.
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Materials:

ARV-771 crystalline solid

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

(Optional) Sonication bath

Procedure:

Equilibrate ARV-771: Allow the vial of ARV-771 to warm to room temperature before opening
to prevent condensation.

» Weigh ARV-771: Accurately weigh the desired amount of ARV-771 solid. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 9.87 mg of ARV-771 (based on a
molecular weight of 986.6 g/mol ).

e Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the
ARV-771 solid. It is crucial to use fresh DMSO as absorbed moisture can reduce the
solubility of ARV-771.[3]

o Dissolve: Vortex the solution thoroughly to dissolve the compound. If necessary, sonication
can be used to aid dissolution.[5]

» Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store
the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for shorter-term
storage (up to 1 month).[3][4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol outlines the dilution of the high-concentration DMSO stock solution for use in cell

culture experiments.

Materials:

10 mM ARV-771 stock solution in DMSO
Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ARV-771 stock solution at room
temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentrations for your experiment. Typical working concentrations
for in vitro assays range from nanomolar to low micromolar concentrations.[6][7] For
example, to prepare a 10 uM working solution, you can dilute the 10 mM stock solution
1:1000 in cell culture medium.

Final Dilution: Add the diluted ARV-771 to your cell culture plates. Ensure that the final
concentration of DMSO in the culture medium is low (typically < 0.1%) to avoid solvent-
induced cytotoxicity.

Use Immediately: It is recommended to use the freshly prepared aqueous working solutions
immediately and not to store them for more than one day.[1]

Signaling Pathways and Experimental Workflows

The following diagram illustrates the workflow for preparing ARV-771 stock and working

solutions.
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Caption: Workflow for ARV-771 solution preparation.
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Conclusion

The protocols and data provided in these application notes offer a comprehensive guide for the
preparation of ARV-771 stock solutions. Adherence to these guidelines, particularly regarding
the use of appropriate solvents and proper storage conditions, is essential for maintaining the
stability and activity of the compound, thereby ensuring the reliability of experimental
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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